N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)cyclopropanesulfonamide

• IUPAC Name: N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H20N6O2S/c1-10-15-16-13-4-5-14(17-20(10)13)19-8-6-11(7-9-19)18-23(21,22)12-2-3-12/h4-5,11-12,18H,2-3,6-9H2,1H3
• InChI Key: XZDTXNWYVILZCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CCC(CC3)NS(=O)(=O)C4CC4
• Molecular Formula: C14H20N6O2S
• Molecular Weight: 336.42 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyridazines. It is a nitrogenous heterocyclic moiety and has a molecular formula of C15H13F3N10. The triazole nucleus is present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their broad biological activities. The synthetic methods of triazole compounds from various nitrogen sources have been summarized in the past 20 years. In one example, the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine, for 8 h afforded a low yield (30%) of N,N′-(ethane-1,2-diyl)bis(2-(4-(3-phenyl-7H-[1,2,4]triazolo thiadiazin-6-yl)phenoxy)-acetamide) (8a).

Molecular Structure Analysis

The structure of the compound is defined by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring. This unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors inducing broad-spectrum biological activities.

Chemical Reactions Analysis

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. The chemistry and synthesis of compounds possessing a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus have attracted enormous attention.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 390.326 Da and a monoisotopic mass of 390.127686 Da. It is a solid at ambient temperature.

Mechanism of Action

The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors. This is why triazole nucleus is present as a central structural component in a number of drug classes.

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. Researchers are engaged in the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. This suggests that there is a promising future for the development and study of similar compounds.